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Compound of Interest

Compound Name: 3-tert-Butylaniline

Cat. No.: B1265813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for 3-
tert-Butylaniline (CAS No. 5369-19-7). Adherence to these guidelines is essential for ensuring

laboratory safety and minimizing exposure risks associated with this aromatic amine.

Chemical and Physical Properties
3-tert-Butylaniline is a clear to pale-yellow liquid with a molecular formula of C10H15N and a

molecular weight of approximately 149.23 g/mol .[1][2] Its bulky tert-butyl group significantly

influences its physical and chemical properties.[1]
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Property Value Reference

Molecular Formula C10H15N [1][2][3]

Molecular Weight 149.23 g/mol [1][2][3]

Appearance Clear to pale-yellow liquid [1]

Boiling Point ~236.6 °C at 760 mmHg [1][3]

Flash Point 100.5 ± 9.3 °C [3]

Density 0.9 ± 0.1 g/cm³ [3]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [3]

Refractive Index 1.529 [3]

Toxicological Information and Hazard Classification
3-tert-Butylaniline is classified as hazardous.[4] It is harmful if swallowed, in contact with skin,

or if inhaled.[2][4][5] It is also known to cause skin and serious eye irritation.[2][5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[4][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[5][6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2][5][6]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[5][6]
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Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves. Nitrile

rubber (min. 0.1 mm) as an

inner glove, with Butyl rubber

or Neoprene (min. 0.3 mm) as

an outer glove is a robust

recommendation for handling

primary amines.[7]

Provides protection against

skin contact.[4] Double gloving

offers enhanced protection.[7]

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 or European

Standard EN166.[4] A face

shield should be worn over

goggles when there is a

significant risk of splashes.[7]

Protects against serious eye

irritation from splashes.[4][5][6]

Skin and Body Protection

A flame-resistant or 100%

cotton lab coat should be

worn.[7] Chemical-resistant

apron and sleeves are

recommended for larger

quantities.[7] Closed-toe shoes

and long pants are mandatory.

[7]

Protects skin from potential

splashes and contact.[4]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[7] If engineering controls

are insufficient, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge (e.g., multi-

purpose/ABEK or ammonia

and organic ammonia

derivatives filter) should be

used.[4]

Prevents inhalation of harmful

vapors.[4][5]
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Engineering Controls
Work with 3-tert-Butylaniline should be performed in a well-ventilated area, preferably in a

chemical fume hood to minimize inhalation exposure.[4][6][8] Safety showers and eyewash

stations must be readily accessible.

Handling and Storage Procedures
Handling: Avoid contact with skin, eyes, and clothing.[4][8] Do not breathe vapors or mist.[4]

[5] Wash hands and any exposed skin thoroughly after handling.[4][6] Do not eat, drink, or

smoke in the work area.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9] Store

away from heat and sources of ignition.[4][9]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[4][5] If

not breathing, give artificial respiration.[4][5] Call

a POISON CENTER or doctor if you feel unwell.

[4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[4][5] Remove

contaminated clothing and wash it before reuse.

[4][6] If skin irritation persists, call a physician.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[4][5]

Remove contact lenses, if present and easy to

do.[6] Continue rinsing. Get medical attention.[4]

[5][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[4] Do NOT induce vomiting.[9]

Call a POISON CENTER or doctor if you feel

unwell.[4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][6][9]

Specific Hazards: Combustible material.[6] Hazardous combustion products may include

carbon oxides and nitrogen oxides.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) with a full face-

piece operated in pressure-demand or other positive pressure mode and full protective gear.

[4][5][9]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation.[4][5] Evacuate personnel to safe areas.

[5] Wear appropriate personal protective equipment as outlined in section 3.1.[4][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let

the product enter drains.[6][9]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[4] Collect the spilled material and place it in a suitable,

closed container for disposal.[4][9]

Logical Workflows
The following diagrams illustrate standardized workflows for handling 3-tert-Butylaniline
safely.
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Safe Handling Workflow for 3-tert-Butylaniline
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3-tert-Butylaniline Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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